Cas no 342636-66-2 (3,5-dimethyl-4-fluoro-phenylboronic acid)

• Product Name: 3,5-dimethyl-4-fluoro-phenylboronic acid
• CAS No: 342636-66-2
• MF: C₈H₁₀BFO₂
• MW: 167.973206043243
• MDL: MFCD08706256
• CID: 918928
• PubChem ID: 17750045
• Update Time: 2025-05-19

3,5-dimethyl-4-fluoro-phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-4-fluoro-phenylboronic acid
• (4-fluoro-3,5-dimethylphenyl)boronic acid
• DTXSID40590197
• CS-0189170
• E76979
• MFCD08706256
• PQIOZTCJOZUCMI-UHFFFAOYSA-N
• BS-51548
• DB-261963
• SCHEMBL4738605
• (4-fluoro-3,5-dimethylphenyl)boronicacid
• 342636-66-2
• 3,5-Dimethyl-4-fluorophenylboronic acid
• EN300-7810966
• AKOS006289299
• C8H10BFO2
• 4-FLUORO-3,5-DIMETHYLPHENYLBORONIC ACID

• MDL： MFCD08706256
• Inchi： 1S/C8H10BFO2/c1-5-3-7(9(11)12)4-6(2)8(5)10/h3-4,11-12H,1-2H3
• InChI Key： PQIOZTCJOZUCMI-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC(B(O)O)=CC=1C

Computed Properties

• Exact Mass: 168.07600
• Monoisotopic Mass: 168.0757879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 0.12230

Additional information on 3,5-dimethyl-4-fluoro-phenylboronic acid

Introduction to 3,5-dimethyl-4-fluoro-phenylboronic acid (CAS No. 342636-66-2) in Modern Chemical and Pharmaceutical Research

3,5-dimethyl-4-fluoro-phenylboronic acid, identified by the CAS number 342636-66-2, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This boronic acid derivative is characterized by its unique structural features, including a fluorine substituent and methyl groups at the 3rd and 5th positions of the phenyl ring. These structural attributes not only contribute to its distinct chemical properties but also open up diverse applications in synthetic chemistry and drug development.

The relevance of 3,5-dimethyl-4-fluoro-phenylboronic acid is underscored by its role as a key intermediate in the synthesis of various pharmacologically active compounds. Boronic acids, in general, are well-known for their ability to participate in reversible addition-elimination reactions with diols, a property that makes them invaluable in Suzuki-Miyaura cross-coupling reactions. These reactions are fundamental in constructing biaryl structures, which are prevalent in many therapeutic agents. The presence of a fluorine atom in the molecule enhances its electronic properties, influencing reactivity and binding affinity, making it particularly useful in designing novel drug candidates.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 3,5-dimethyl-4-fluoro-phenylboronic acid has been explored as a building block for compounds that interact with enzymes and receptors involved in cancer metabolism and signaling. For instance, studies have demonstrated its utility in generating boron-containing compounds that exhibit promising antitumor activity. The fluorine moiety plays a crucial role in modulating the pharmacokinetic properties of these derivatives, including their solubility and metabolic stability.

The pharmaceutical industry has also leveraged 3,5-dimethyl-4-fluoro-phenylboronic acid in the development of targeted therapies for neurological disorders. Boron-containing compounds have shown potential in crossing the blood-brain barrier, a challenge often faced by neuropharmaceuticals. Researchers have synthesized analogs of this compound that exhibit neuroprotective effects by modulating key neurotransmitter systems. The methyl groups at the 3rd and 5th positions contribute to steric hindrance, which can fine-tune interactions with biological targets, enhancing efficacy while minimizing off-target effects.

Beyond its pharmaceutical applications, 3,5-dimethyl-4-fluoro-phenylboronic acid finds utility in advanced materials science. Its ability to form stable complexes with metals makes it a valuable component in catalytic systems. For example, it has been employed in the design of homogeneous catalysts for organic transformations that are sustainable and efficient. The incorporation of fluorine into these materials can improve thermal stability and resistance to degradation, making them suitable for industrial-scale processes.

The synthesis of 3,5-dimethyl-4-fluoro-phenylboronic acid (CAS No. 342636-66-2) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the final product meets stringent quality standards. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies are commonly employed to construct the desired boronic acid derivative efficiently.

Recent advancements in computational chemistry have further enhanced the understanding of how 3,5-dimethyl-4-fluoro-phenylboronic acid interacts with biological targets. Molecular modeling studies have provided insights into its binding mode within enzyme active sites and receptor pockets. These insights are critical for rational drug design, allowing researchers to modify the structure of this compound or its derivatives to improve potency and selectivity. The integration of machine learning algorithms has expedited this process by predicting optimal modifications based on large datasets of known bioactive compounds.

The environmental impact of synthesizing and utilizing 3,5-dimethyl-4-fluoro-phenylboronic acid is also a consideration that drives innovation in green chemistry. Efforts are underway to develop synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Solvent-free reactions and biocatalytic approaches are being explored as alternatives to traditional methods. These sustainable practices not only align with regulatory requirements but also contribute to cost-effective production processes.

In conclusion,3,5-dimethyl-4-fluoro-phenylboronic acid (CAS No. 342636-66-2) is a versatile compound with far-reaching implications across multiple scientific disciplines. Its unique structural features make it an indispensable tool in medicinal chemistry and materials science, enabling the development of innovative therapeutics and advanced materials. As research continues to uncover new applications for this compound，its importance is poised to grow even further，driving progress toward solving some of the most pressing challenges in modern science.